Cas no 1021073-86-8 (2,4-dichloro-N-(3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}phenyl)benzamide)

• Product Name: 2,4-dichloro-N-(3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}phenyl)benzamide
• CAS No: 1021073-86-8
• MF: C₂₀H₁₃Cl₂N₃O₂S
• MW: 430.307121038437
• CID: 5850890
• PubChem ID: 44047139
• Update Time: 2025-08-03

2,4-dichloro-N-(3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-(3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}phenyl)benzamide
• AKOS024502339
• 2,4-dichloro-N-(3-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)phenyl)benzamide
• SR-01000921582
• 2,4-dichloro-N-[3-(7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)phenyl]benzamide
• SR-01000921582-1
• 1021073-86-8
• F5243-0072
• VU0638551-1

• Inchi： 1S/C20H13Cl2N3O2S/c1-11-7-18(26)25-17(10-28-20(25)23-11)12-3-2-4-14(8-12)24-19(27)15-6-5-13(21)9-16(15)22/h2-10H,1H3,(H,24,27)
• InChI Key： KIGARUPFWFYJOM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NC1=CC=CC(=C1)C1=CSC2=NC(C)=CC(N12)=O)=O)Cl

Computed Properties

• Exact Mass: 429.0105532g/mol
• Monoisotopic Mass: 429.0105532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 87.1Ų

Additional information on 2,4-dichloro-N-(3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}phenyl)benzamide

Introduction to 2,4-dichloro-N-(3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}phenyl)benzamide and Its Significance in Modern Chemical Biology

The compound with the CAS no. 1021073-86-8, known as 2,4-dichloro-N-(3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}phenyl)benzamide, represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. This molecule has garnered considerable attention in recent years due to its unique structural features and promising biological activities. The presence of a benzamide moiety combined with a thiazolo[3,2-a]pyrimidine scaffold suggests potential utility in modulating various biological pathways, particularly those involving inflammation, immunity, and cellular proliferation.

In the realm of chemical biology, the design of heterocyclic compounds has long been a cornerstone for developing novel therapeutic agents. The 7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl fragment is a particularly intriguing scaffold, known for its ability to interact with multiple biological targets. This structural motif has been extensively studied for its role in inhibiting kinases and other enzymes involved in cancer progression. The benzamide group further enhances the compound's potential by providing a site for hydrogen bonding interactions with biological targets, thereby increasing binding affinity and selectivity.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of heterocyclic compounds for their biological activity. The 2,4-dichloro-N-(3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}phenyl)benzamide structure has been subjected to virtual screening using molecular docking techniques to identify potential binding sites on target proteins. These studies have highlighted its interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. Such interactions suggest that this compound may exhibit anti-inflammatory properties comparable to established therapeutics.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the thiazolo[3,2-a]pyrimidine core through cyclization reactions, followed by functionalization with the benzamide group. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline these processes. The use of palladium or copper catalysts has significantly improved the efficiency of constructing complex heterocyclic frameworks.

From a pharmacological perspective, the 2,4-dichloro-N-(3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}phenyl)benzamide structure exhibits several desirable properties that make it an attractive candidate for further development. Its molecular weight and lipophilicity profile are within optimal ranges for oral bioavailability, while its dual functionality allows for multiple points of interaction with biological targets. Preliminary in vitro studies have demonstrated promising activity against various disease models, including cancer cell lines and inflammatory conditions.

The role of computational modeling in drug discovery cannot be overstated. Molecular dynamics simulations have been used to explore the conformational flexibility of this compound and its interactions with biological targets at an atomic level. These simulations have provided valuable insights into how the molecule binds to its target proteins and how this binding influences downstream biological processes. Such data is crucial for designing next-generation analogs with improved efficacy and reduced side effects.

In conclusion,2,4-dichloro-N-(3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}phenyl)benzamide represents a significant advancement in the field of chemical biology. Its unique structural features and promising biological activities make it a valuable tool for further research into novel therapeutic agents. As our understanding of molecular interactions continues to evolve，this compound will undoubtedly play a pivotal role in shaping future drug discovery efforts.